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Compound of Interest

Compound Name: Clozapine EP impurity D-d8

Cat. No.: B12421083

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Clozapine EP Impurity D, a known

process-related impurity in the synthesis of the atypical antipsychotic drug clozapine. This

document will cover its chemical identity, potential formation pathway, and detailed

methodologies for its quantification, with a focus on the use of its deuterated stable isotope,

Clozapine EP Impurity D-d8, as an internal standard for accurate analysis.

Chemical Identification and Properties
Clozapine EP Impurity D is chemically identified as (2-((2-Amino-4-chlorophenyl)amino)phenyl)

(4-methylpiperazin-1-yl)methanone.[1][2][3][4] Its deuterated analog, Clozapine EP Impurity
D-d8, is utilized as an internal standard in quantitative analytical methods to ensure accuracy

and precision. While a specific CAS number for the deuterated form is not consistently

available in public databases, it is offered by various chemical suppliers for research and

analytical purposes.

Table 1: Chemical and Physical Properties
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Property Clozapine EP Impurity D
Clozapine EP Impurity D-
d8

Chemical Name

(2-((2-Amino-4-

chlorophenyl)amino)phenyl)(4-

methylpiperazin-1-

yl)methanone

--INVALID-LINK--methanone

CAS Number 65514-71-8[1][2][3][4] Not consistently available

Molecular Formula C18H21ClN4O C18H13D8ClN4O

Molecular Weight 344.84 g/mol [1] 352.92 g/mol

Synonyms

1-[2-[(2-Amino-4-

chlorophenyl)amino]benzoyl]-4

-methylpiperazine[4]

-

Potential Formation Pathway
Clozapine EP Impurity D is not a metabolite of clozapine but rather a process-related impurity

formed during its synthesis.[1] The synthesis of clozapine can involve the reaction of 2-amino-

4-chlorodiphenylamine-2'-carboxylic acid with 4-methylpiperazine. Incomplete cyclization or

side reactions during this process can lead to the formation of Clozapine EP Impurity D.

Below is a diagram illustrating a plausible synthetic route for clozapine and the potential point

of formation for Impurity D.
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A potential pathway for the formation of Clozapine EP Impurity D during clozapine synthesis.

Analytical Quantification
Accurate quantification of impurities is a critical aspect of drug development and quality control.

The use of a stable isotope-labeled internal standard, such as Clozapine EP Impurity D-d8, is

the preferred method for quantitative analysis by mass spectrometry, as it corrects for

variations in sample preparation and instrument response.

Experimental Protocol: Quantification by LC-MS/MS
This section outlines a detailed protocol for the quantification of Clozapine EP Impurity D in a

drug substance or product using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS) and Clozapine EP Impurity D-d8 as an internal standard.

3.1.1. Materials and Reagents
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Clozapine EP Impurity D reference standard

Clozapine EP Impurity D-d8 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Ultrapure water

3.1.2. Standard and Sample Preparation

Stock Solutions (1 mg/mL):

Accurately weigh and dissolve Clozapine EP Impurity D and Clozapine EP Impurity D-d8
in methanol to prepare individual stock solutions.

Working Standard Solutions:

Prepare a series of calibration standards by serially diluting the Clozapine EP Impurity D

stock solution with a 50:50 mixture of acetonitrile and water.

Internal Standard Working Solution (1 µg/mL):

Dilute the Clozapine EP Impurity D-d8 stock solution with a 50:50 mixture of acetonitrile

and water.

Sample Preparation:

Accurately weigh a known amount of the clozapine drug substance or product.

Dissolve and dilute the sample with the same diluent used for the working standards to

achieve a final concentration within the calibration range.
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Spike all calibration standards and samples with the internal standard working solution to

a final concentration of 100 ng/mL.

3.1.3. LC-MS/MS Conditions

Table 2: Liquid Chromatography Parameters

Parameter Condition

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient
Start with 95% A, ramp to 5% A over 5 minutes,

hold for 1 minute, return to initial conditions

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Table 3: Mass Spectrometry Parameters
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions

Clozapine EP Impurity D: 345.2 -> [Product Ion

1], 345.2 -> [Product Ion 2] Clozapine EP

Impurity D-d8: 353.3 -> [Product Ion 1], 353.3 ->

[Product Ion 2]

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Collision Gas Argon

Note: The specific product ions for MRM transitions need to be optimized by infusing the

individual standards into the mass spectrometer.

Data Analysis and Interpretation
The concentration of Clozapine EP Impurity D in the samples is determined by constructing a

calibration curve. This is achieved by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards. The concentration of the

impurity in the unknown samples is then calculated from the regression equation of the

calibration curve.

Experimental Workflow
The following diagram illustrates the overall workflow for the quantitative analysis of Clozapine

EP Impurity D.
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Workflow for the quantitative analysis of Clozapine EP Impurity D.
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Conclusion
This technical guide provides essential information for the identification and quantification of

Clozapine EP Impurity D. The use of its deuterated analog, Clozapine EP Impurity D-d8, as

an internal standard in LC-MS/MS analysis is crucial for achieving accurate and reliable results,

which is paramount for ensuring the quality and safety of clozapine drug products. The

provided experimental protocol serves as a comprehensive starting point for researchers and

analytical scientists working on the analysis of clozapine and its related substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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